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Compound of Interest

Compound Name: L-Aspoxicillin trihydrate

CAS No.: 63329-59-9

Cat. No.: B1238003

Get Quote

Introduction & Scientific Context
L-Aspoxicillin (Aspoxicillin) is a semi-synthetic, broad-spectrum penicillin derivative

distinguished by its N4-aspartyl side chain.[1] This structural modification confers higher water

solubility compared to amoxicillin and an extended half-life in biological systems.[1] However,

like all

-lactam antibiotics, Aspoxicillin is prone to hydrolytic degradation via cleavage of the

-lactam ring, a process accelerated by improper pH, temperature, and nucleophilic buffers.

This guide provides a standardized protocol for preparing Aspoxicillin Trihydrate solutions,

specifically addressing the stoichiometric correction for hydration and mitigating instability

during storage.
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Researchers must distinguish between the anhydrous and trihydrate forms to ensure accurate

molar dosing.[1]

Property Anhydrous Aspoxicillin
Aspoxicillin Trihydrate

(Target)

Formula

MW ( g/mol ) 493.53 547.58

CAS 63358-49-6 63358-49-6 (often shared)

Appearance White crystalline powder White crystalline powder

Stoichiometric Correction Formula
Most commercial sources supply the Trihydrate form.[1] When calculating mass for a specific

molar concentration, you must use the Trihydrate MW (547.58).[1] Additionally, check the

Certificate of Analysis (CoA) for "Potency" (usually

g/mg).[1]

Example: To prepare 10 mL of a 10 mM stock solution using powder with 98% potency:

[1]
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Solvent System Solubility Limit Stability Profile Recommended Use

Water (Milli-Q)
~20 mg/mL (Sparingly

Soluble)

Moderate. pH is acidic

(~4.2–5.2).[1]

Hydrolysis is slow at

4°C.

Preferred. For

immediate use or

frozen stocks.[1]

PBS (pH 7.4) < 10 mg/mL

Low. Phosphate ions

can catalyze

-lactam hydrolysis.[1]

Avoid for storage. Use

only for immediate

dilution.[1]

DMSO / DMF
> 100 mg/mL (Freely

Soluble)

High. Aprotic solvents

prevent hydrolysis.[1]

High Conc. Stocks.

requires dilution

control to avoid

cytotoxicity.[1]

0.1M NaOH High

Very Low. Rapid

degradation via ring

opening.[1]

Do Not Use.

Protocol: Preparation of Stock Solution (10 mM
Aqueous)
Objective: Create a sterile, stable 10 mM stock solution for cell culture or enzymatic assays.

Materials
L-Aspoxicillin Trihydrate (Store at +4°C, desiccated).[1]

Solvent: Sterile Milli-Q Water (Type 1) or 0.9% Saline.[1]

Filtration: 0.22

m PES (Polyethersulfone) or PVDF syringe filter.[1] Avoid Nylon (binds proteins/drugs).[1]

Storage: Light-safe (amber) microtubes.
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Equilibration: Allow the Aspoxicillin vial to equilibrate to room temperature for 15 minutes

before opening to prevent condensation, which accelerates degradation.

Weighing: Weigh 54.76 mg (corrected for hydration) of Aspoxicillin Trihydrate.

Dissolution (Critical Step):

Add the powder to a sterile tube.[1][2]

Add 8.0 mL of sterile Milli-Q water (not the full 10 mL yet).

Technique: Vortex gently or invert.[1] Do not sonicate for >30 seconds as heat degrades

the

-lactam ring.[1]

pH Check: The solution will be slightly acidic (pH ~4.5).[1] This is acceptable for the stock

solution as it stabilizes the ring.[1] Neutralization should occur upon dilution into the assay

medium.[1]

Volume Adjustment: Add water to bring the final volume to 10.0 mL.

Sterilization: Pass the solution through a 0.22

m PES syringe filter into a sterile receiver. Pre-wet the filter with water to minimize drug loss.
[1]

Aliquot & Storage:

Dispense into 500

L aliquots in amber tubes.

Flash Freeze: Liquid nitrogen or dry ice/ethanol bath is preferred.[1]

Store: -20°C (up to 1 month) or -80°C (up to 6 months).
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Objective: Dilute stock for experimental use while minimizing precipitation.

Thawing: Thaw one aliquot on ice. Do not heat to 37°C to thaw.

Inspection: Ensure no precipitate is visible. If cloudy, discard.[1]

Dilution:

Dilute the 10 mM stock into the culture medium (e.g., DMEM) or assay buffer.

Note: The buffering capacity of standard media (bicarbonate/HEPES) is sufficient to

neutralize the slightly acidic stock without precipitation.[1]

Validity Window: Once diluted into physiological media (pH 7.4, 37°C), the half-life of

Aspoxicillin is approximately 6–8 hours.[1] Prepare fresh daily.

Visualization: Preparation & Degradation Logic
The following diagram illustrates the critical decision points in the preparation workflow and the

chemical risks of deviation.
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Caption: Workflow for Aspoxicillin preparation. Red dashed lines indicate critical failure points

leading to degradation (hydrolysis) or physical instability.[1]

Quality Control (QC)[1]
To validate the integrity of the stock solution, use UV-Vis spectrophotometry or HPLC.

UV-Vis Check:
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: ~272 nm (in water).[1]

Procedure: Dilute stock 1:100 in water.[1] Measure Absorbance.

Criteria: Significant shifts in

or loss of peak definition suggests

-lactam ring hydrolysis.[1]

HPLC (Gold Standard):

Column: C18 Reverse Phase.[1]

Mobile Phase: Phosphate buffer (pH 3.0) : Acetonitrile (90:10).[1]

Retention time shifts indicate degradation products (penicilloic acid derivatives).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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